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Compound of Interest

Compound Name: WAY-606344

Cat. No.: B12863325

For Researchers, Scientists, and Drug Development Professionals

Abstract

WAY-606344 is a potent and selective inhibitor of Casein Kinase 16 (CK1d), a key enzyme
implicated in various cellular processes, including the regulation of circadian rhythms and cell
cycle progression. Its potential therapeutic applications, particularly in the context of
Alzheimer's disease, have made it a compound of significant interest. This document provides
a comprehensive overview of the synthesis pathway and chemical properties of WAY-606344,
presented in a manner accessible to researchers and professionals in the field of drug
development.

Chemical Properties

WAY-606344, with the CAS number 380423-28-9, is a heterocyclic compound belonging to the
pyrano[3,2-c]pyridine class. Its chemical structure and key properties are summarized below.
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Property Value
2-amino-4-(4-chlorophenyl)-5-oxo-4,5-
IUPAC Name _ - o
dihydropyrano[3,2-c]pyridine-3-carbonitrile
Molecular Formula C14H8CIN302
Molecular Weight 285.69 g/mol
CAS Number 380423-28-9
Appearance Likely a solid powder
- Expected to be soluble in organic solvents like
Solubility ce
DMSO. Aqueous solubility is likely low.
The presence of the amino group and the
pyridinone ring suggests the molecule may have
pKa both acidic and basic properties. Specific pKa

values are not readily available in the public
domain.

Synthesis Pathway

The synthesis of WAY-606344 is achieved through a one-pot, three-component reaction, a
common and efficient method for generating molecular complexity from simple starting
materials. This reaction involves the condensation of 4-chlorobenzaldehyde, malononitrile, and
4-hydroxy-6-methyl-2(1H)-pyridone.

The general mechanism for this type of reaction proceeds through an initial Knoevenagel
condensation between the aldehyde and malononitrile to form a dicyanoalkene intermediate.
This is followed by a Michael addition of the 4-hydroxy-2-pyridone enolate to the activated
double bond, and subsequent intramolecular cyclization and tautomerization to yield the final
pyrano[3,2-c]pyridine product.
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Starting Materials

[4-Ch|orobenzaldehyde]7 Malononitrile 4-hydroxy-2-pyridone]

One-Pot Reaction
©
Intermediate

WAY-606344
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General synthesis pathway for WAY-606344.

Experimental Protocol
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The following is a representative experimental protocol for the synthesis of WAY-606344,
based on established procedures for the synthesis of similar pyrano[3,2-c]pyridine derivatives.

Materials:

4-Chlorobenzaldehyde

Malononitrile

4-hydroxy-2-pyridone

Ethanol (or other suitable solvent)

Piperidine (or another basic catalyst)
Procedure:

e To a solution of 4-chlorobenzaldehyde (1 equivalent) and malononitrile (1 equivalent) in
ethanol, add a catalytic amount of piperidine.

« Stir the reaction mixture at room temperature for 30 minutes.
 To this mixture, add 4-hydroxy-2-pyridone (1 equivalent).

o Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer
chromatography (TLC).

e Upon completion of the reaction, cool the mixture to room temperature.

o The product will precipitate out of the solution. Collect the solid by filtration.
e Wash the solid with cold ethanol to remove any unreacted starting materials.
e Dry the product under vacuum to obtain pure WAY-606344.

Note: The reaction conditions, including solvent, catalyst, and temperature, may be optimized
to improve the yield and purity of the final product.
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Signaling Pathway Involvement

WAY-606344 functions as an inhibitor of Casein Kinase 15 (CK14). CK19d is a serine/threonine
kinase that plays a crucial role in a multitude of cellular signaling pathways. One of the most
well-characterized pathways involving CK14 is the Wnt/-catenin signaling pathway, which is
critical for embryonic development and tissue homeostasis. Dysregulation of this pathway is
implicated in various diseases, including cancer.

Simplified Wnt/B-catenin Pathway
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Role of CK1d and its inhibition by WAY-606344 in the Wnt/[3-catenin pathway.

Conclusion

WAY-606344 is a valuable research tool for investigating the biological roles of CK13. The
straightforward and efficient one-pot synthesis of this pyrano[3,2-c]pyridine derivative makes it
readily accessible for further studies. Understanding its chemical properties and synthesis
pathway is crucial for its application in drug discovery and development, particularly in the
pursuit of novel therapeutics for neurodegenerative diseases and cancer. Further research is
warranted to fully elucidate its pharmacological profile and therapeutic potential.

 To cite this document: BenchChem. [WAY-606344: A Technical Guide to its Synthesis and
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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